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C.l. Vat Green 9 poor solubility enhancement

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: C.I. Vat Green 9

CAS No.: 6369-65-9

Cat. No.: S1895427

Chemical Profile: C.l. Vat Green 9

The table below summarizes the core chemical and physical properties of C.I. Vat Green 9 (Indanthrene

Black BBN) to establish a baseline for your experiments [1] [2] [3].

Property Specification

CAS Registry Number 6369-65-9 / 28780-10-1 [2] [3]

Molecular Formula C34H15NOa4 [1] [2] [3]

Molecular Weight 501.49 g/mol [1] [2] [3]

Color Index C.1. 59850 (Vat Green 9) [1] [2]

Appearance Deep green to black powder [1] [2] [3]

Primary Application Dyeing cotton, viscose, silk, wool, and polyester/cotton blends [2] [3]

Solubility & Fastness Data

Understanding the solubility and fastness properties is critical for troubleshooting application issues. The

following tables consolidate this data.

© 2026 Smolecule. All rights reserved. 1/7 Tech Support


https://www.smolecule.com/products/s1895427?utm_src=pdf-body
https://www.smolecule.com/products/s1895427?utm_src=pdf-interest
https://www.smolecule.com/products/s1895427?utm_src=pdf-body
https://www.smolecule.com/products/s1895427?utm_src=pdf-body
https://www.chemicalbook.com/chemicalproductproperty_ru_cb0263087.htm
https://www.worlddyevariety.com/vat-dyes/vat-green-9.html
https://www.hzreward.com/dye/vat-dyes/vat-green-9-cas-no-6369-65-9.html
https://www.worlddyevariety.com/vat-dyes/vat-green-9.html
https://www.hzreward.com/dye/vat-dyes/vat-green-9-cas-no-6369-65-9.html
https://www.chemicalbook.com/chemicalproductproperty_ru_cb0263087.htm
https://www.worlddyevariety.com/vat-dyes/vat-green-9.html
https://www.hzreward.com/dye/vat-dyes/vat-green-9-cas-no-6369-65-9.html
https://www.chemicalbook.com/chemicalproductproperty_ru_cb0263087.htm
https://www.worlddyevariety.com/vat-dyes/vat-green-9.html
https://www.hzreward.com/dye/vat-dyes/vat-green-9-cas-no-6369-65-9.html
https://www.chemicalbook.com/chemicalproductproperty_ru_cb0263087.htm
https://www.worlddyevariety.com/vat-dyes/vat-green-9.html
https://www.chemicalbook.com/chemicalproductproperty_ru_cb0263087.htm
https://www.worlddyevariety.com/vat-dyes/vat-green-9.html
https://www.hzreward.com/dye/vat-dyes/vat-green-9-cas-no-6369-65-9.html
https://www.worlddyevariety.com/vat-dyes/vat-green-9.html
https://www.hzreward.com/dye/vat-dyes/vat-green-9-cas-no-6369-65-9.html
https://www.smolecule.com/products/s1895427?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

Table 1: Solubility Profile [1] [2] [3] This dye is insoluble in water and ethanol.

Solvent Solubility

2-Chlorophenol Soluble
1,2,3,4-Tetrahydronaphthalene Soluble

Xylene Soluble

Acetone Slightly Soluble

Chloroform Slightly Soluble

Pyridine Slightly Soluble

Toluene Slightly Soluble

Concentrated H2SOa4 Dissolves to form a dark purple color

Table 2: Color Fastness Standards (Typical Values) [1] [2]

Standard Light Fastness Soaping (Stain) Oxygen Bleach Chlorine Bleach
ISO 6 4-5 4 1
AATCC 7 4 3 Not Specified

Methodologies for Solubility Enhancement

While direct protocols for Vat Green 9 are scarce, the following advanced techniques are widely used in
pharmaceutical and chemical development to address poor solubility and can be adapted for experimental

purposes [4].

1. Amorphous Solid Dispersions (ASDs) via Spray Drying This technique is a mainstream approach for

enhancing the solubility and bioavailability of poorly water-soluble compounds [4].
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e Workflow: A solution of the active compound (Vat Green 9) and a polymer carrier is prepared in a
suitable organic solvent. This solution is then pumped through a nozzle into a heated drying chamber.
The solvent rapidly evaporates, forming solid particles where the compound is "trapped" in an
amorphous, high-energy state, which has higher solubility than its crystalline form [4].

2. Application of Heat in Solvent Systems For compounds with low organic solubility, applying heat can

significantly increase dissolution.

e Warm Process: The solution tank is jacketed and heated to a temperature below the solvent's boiling
point to dissolve the compound before spray drying [4].

o Temperature Shift Process: A slurry of the undissolved compound is pumped through an inline heat
exchanger, where the temperature is rapidly raised above the solvent's boiling point to achieve
dissolution just before atomization in the spray dryer. Case studies show this can lead to an 8- to 14-
fold increase in throughput [4].

3. Use of Volatile Processing Aids This method is suitable for ionizable compounds. A volatile acid or base
is added to the solvent to ionize the compound and dramatically increase its solubility. The aid is removed

during the drying process, allowing the compound to revert to its original form [4].

¢ For Basic Compounds: Use a volatile acid like Acetic Acid. A case study with Gefitinib showed a
10-fold solubility increase in methanol/water [4].

¢ For Acidic Compounds: Use a volatile base like Ammonia. Case studies showed 20 to 40-fold
solubility increases for acidic drugs [4].

The diagram below illustrates a logical workflow for selecting an appropriate solubility enhancement

strategy.
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Start: Poorly Soluble
C.I. Vat Green 9

Is the compound
ionizable?

No Yes

Method: Volatile Aids
(e.g., Acetic Acid, Ammonia)

Is organic solubility
sufficient for spray drying?

No Yes

Does the compound have
a high melting point?

Yes, High MP
(Brick Dust)

No, Low MP

Alternative
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Frequently Asked Questions (FAQS)

Q1: What are the first steps if my C.I. Vat Green 9 will not dissolve in my intended solvent system?
First, consult the solubility profile in Table 1. If your solvent is not listed, begin with small-scale solubility
screens using strong solvents like 2-chlorophenol. If dissolution is necessary in a weaker solvent, consider
the solubility enhancement methodologies above, such as using a volatile acid or base if the compound is

ionizable.

Q2: How can I improve the dissolution rate of Vat Green 9 for a more efficient process? Particle size
reduction (micronization) is a foundational step. Beyond that, technologies like Amorphous Solid
Dispersions (ASDs) are highly effective. Transforming the crystalline powder into an amorphous form via

spray drying can significantly enhance the dissolution rate and apparent solubility [4].

Q3: Are there any green or less hazardous solvents that can be used with this dye? The standard
solvents for this dye, like 2-chlorophenol, can be hazardous. To reduce environmental and safety risks,
explore using heated systems with more acceptable solvents like methanol or acetone. The temperature shift
process can make these solvents viable by increasing their dissolving power, avoiding the need for more

toxic options like dichloromethane (DCM) [4].

Experimental Desigh & Key Considerations

When planning experiments, keep these points in mind:

¢ Start Small: Always conduct small-scale feasibility studies (<10g) before scaling up any new process.

¢ Characterize: After applying a method like spray drying, use techniques like X-Ray Powder
Diffraction (XRPD) to confirm the compound has been converted to the desired amorphous state.

¢ Stability Testing: Amorphous forms can be unstable and may recrystallize over time. Conduct
accelerated stability studies on any newly formed dispersions.

e Machine Learning: For advanced modeling, machine learning techniques like ensemble models
(e.g., Gradient Boosting) can be trained to predict solubility under various temperature and pressure
conditions, though this requires a robust dataset [5].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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